Cas no 2137844-58-5 (1-Oxa-4-azaspiro[5.5]undecan-9-amine)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecan-9-amine
• CAS No: 2137844-58-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6587498
• PubChem ID: 145297702
• Update Time: 2025-07-20

1-Oxa-4-azaspiro[5.5]undecan-9-amine Chemical and Physical Properties

Names and Identifiers

• EN300-739152
• (6r)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• 2580214-30-6
• 1-oxa-4-azaspiro[5.5]undecan-9-amine
• 2580189-00-8
• 2137844-58-5
• EN300-27718961
• (6s)-1-oxa-4-azaspiro[5.5]undecan-9-amine
• EN300-27718748
• 1-Oxa-4-azaspiro[5.5]undecan-9-amine

• Inchi： 1S/C9H18N2O/c10-8-1-3-9(4-2-8)7-11-5-6-12-9/h8,11H,1-7,10H2
• InChI Key： QAABGXZKVBVNCX-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-Oxa-4-azaspiro[5.5]undecan-9-amine

Recent Advances in the Study of 1-Oxa-4-azaspiro[5.5]undecan-9-amine (CAS: 2137844-58-5)

The compound 1-Oxa-4-azaspiro[5.5]undecan-9-amine (CAS: 2137844-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative is characterized by its rigid bicyclic framework, which offers a promising scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a compound of high interest for future drug development.

One of the key breakthroughs in the study of 1-Oxa-4-azaspiro[5.5]undecan-9-amine is its role as a building block for novel bioactive molecules. Researchers have successfully incorporated this scaffold into larger molecular architectures to enhance binding affinity and selectivity for target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent gamma-aminobutyric acid (GABA) receptor modulators, which exhibit potential for treating anxiety and epilepsy. The study highlighted the compound's ability to stabilize receptor conformations, thereby improving therapeutic efficacy.

In addition to its applications in CNS disorders, 1-Oxa-4-azaspiro[5.5]undecan-9-amine has shown promise in the field of oncology. A recent preclinical investigation revealed its potential as a scaffold for histone deacetylase (HDAC) inhibitors, which are critical for epigenetic regulation in cancer cells. The compound's spirocyclic structure was found to enhance cellular permeability and target engagement, leading to improved antitumor activity in vitro and in vivo. These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the versatility of this chemical entity.

The synthesis of 1-Oxa-4-azaspiro[5.5]undecan-9-amine has also seen advancements, with researchers developing more efficient and scalable routes to produce high-purity batches. A 2024 paper in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis method, which significantly reduces byproduct formation and improves yield. This methodological improvement is expected to facilitate larger-scale production for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in the optimization of 1-Oxa-4-azaspiro[5.5]undecan-9-amine derivatives for clinical use. Issues such as metabolic stability, toxicity profiles, and formulation compatibility require further investigation. Ongoing research aims to address these hurdles through structure-activity relationship (SAR) studies and advanced computational modeling. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1-Oxa-4-azaspiro[5.5]undecan-9-amine (CAS: 2137844-58-5) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications across CNS disorders and oncology, coupled with recent synthetic advancements, highlight its potential as a cornerstone for future drug discovery. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of precision medicine.